Cas no 1105201-34-0 (N-tert-butyl-2-({4-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-7-yl}sulfanyl)acetamide)

• Product Name: N-tert-butyl-2-({4-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-7-yl}sulfanyl)acetamide
• CAS No: 1105201-34-0
• MF: C₁₈H₂₁N₅OS
• MW: 355.457241773605
• CID: 5763106
• Update Time: 2025-06-27

N-tert-butyl-2-({4-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-7-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-2-(4-methyl-1-phenylpyrazolo[3,4-d]pyridazin-7-yl)sulfanylacetamide
• Acetamide, N-(1,1-dimethylethyl)-2-[(4-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio]-
• N-tert-butyl-2-({4-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-7-yl}sulfanyl)acetamide

• Inchi： 1S/C18H21N5OS/c1-12-14-10-19-23(13-8-6-5-7-9-13)16(14)17(22-21-12)25-11-15(24)20-18(2,3)4/h5-10H,11H2,1-4H3,(H,20,24)
• InChI Key： WAGJMMARKNCEGN-UHFFFAOYSA-N
• SMILES： C(NC(C)(C)C)(=O)CSC1=NN=C(C)C2C=NN(C3=CC=CC=C3)C1=2

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 572.8±50.0 °C(Predicted)
• pka: 14.48±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-tert-butyl-2-({4-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-7-yl}sulfanyl)acetamide

Comprehensive Overview of N-tert-butyl-2-({4-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-7-yl}sulfanyl)acetamide (CAS No. 1105201-34-0)

N-tert-butyl-2-({4-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-7-yl}sulfanyl)acetamide, with the CAS number 1105201-34-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrazolo[3,4-d]pyridazine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a tert-butyl group and a sulfanyl linkage in its structure enhances its potential as a key intermediate in drug discovery and development.

Researchers are particularly interested in the N-tert-butyl-2-({4-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-7-yl}sulfanyl)acetamide due to its unique structural features, which may contribute to its interactions with biological targets. The 4-methyl-1-phenyl moiety, combined with the pyrazolo[3,4-d]pyridazine core, suggests potential applications in modulating enzyme activity or receptor binding. This compound is often explored in the context of kinase inhibitors, a hot topic in oncology and inflammatory disease research.

In recent years, the demand for highly specific kinase inhibitors has surged, driven by advancements in personalized medicine. N-tert-butyl-2-({4-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-7-yl}sulfanyl)acetamide is frequently discussed in academic and industrial circles as a candidate for further optimization. Its sulfanylacetamide side chain offers a versatile handle for chemical modifications, making it a valuable scaffold for medicinal chemistry projects.

The synthesis of CAS 1105201-34-0 involves multi-step organic reactions, often starting from commercially available pyrazolo[3,4-d]pyridazine derivatives. Key steps include the introduction of the tert-butyl group and the formation of the sulfanyl bridge. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can significantly impact biological assay results.

From a pharmacological perspective, N-tert-butyl-2-({4-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-7-yl}sulfanyl)acetamide is often evaluated for its ADME (Absorption, Distribution, Metabolism, and Excretion) properties. These studies are critical for determining its suitability as a drug candidate. The compound's lipophilicity, influenced by the tert-butyl group, plays a crucial role in its membrane permeability and bioavailability.

In the context of AI-driven drug discovery, CAS 1105201-34-0 has been the subject of computational modeling studies. Machine learning algorithms are increasingly used to predict its binding affinities and off-target effects, reducing the need for extensive experimental screening. This aligns with the growing trend of in silico drug design, which accelerates the identification of promising candidates.

Another area of interest is the compound's potential role in neurodegenerative disease research. The pyrazolo[3,4-d]pyridazine scaffold has been linked to neuroprotective effects in preclinical studies. While N-tert-butyl-2-({4-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-7-yl}sulfanyl)acetamide has not yet been extensively studied in this context, its structural similarity to known bioactive molecules makes it a compelling subject for future investigations.

For synthetic chemists, the challenges associated with scaling up the production of CAS 1105201-34-0 are a frequent topic of discussion. Issues such as regioselectivity and byproduct formation must be addressed to ensure reproducibility and cost-effectiveness. Green chemistry principles are increasingly applied to minimize waste and improve the sustainability of its synthesis.

In summary, N-tert-butyl-2-({4-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-7-yl}sulfanyl)acetamide (CAS 1105201-34-0) represents a versatile and promising compound in modern drug discovery. Its unique structure, combined with the growing interest in kinase inhibitors and AI-driven drug design, positions it as a valuable tool for researchers. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the development of novel therapeutics.